Cas no 2229251-42-5 (3-(1,3-thiazol-5-yl)pentanedioic acid)

• Product Name: 3-(1,3-thiazol-5-yl)pentanedioic acid
• CAS No: 2229251-42-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 5815699
• PubChem ID: 165627782
• Update Time: 2023-12-26

3-(1,3-thiazol-5-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-5-yl)pentanedioic acid
• EN300-1764569
• 2229251-42-5

• Inchi： 1S/C8H9NO4S/c10-7(11)1-5(2-8(12)13)6-3-9-4-14-6/h3-5H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： CZMIIBRKLYYLAY-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų